Cas no 1273567-00-2 (3-(Oxetan-3-yl)pyrrolidine)

• Product name: 3-(Oxetan-3-yl)pyrrolidine
• CAS No: 1273567-00-2
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD18793263
• CID: 4456957
• PubChem ID: 73977891

3-(Oxetan-3-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(Oxetan-3-yl)pyrrolidine
• 3-(3-Oxetanyl)pyrrolidine
• DTXSID201312395
• 1273567-00-2
• AS-34833
• YAC56700
• CS-0051671
• Pyrrolidine, 3-(3-oxetanyl)-
• DB-135491
• AKOS025291248
• SY234078
• MFCD18793263

• MDL： MFCD18793263
• Inchi： 1S/C7H13NO/c1-2-8-3-6(1)7-4-9-5-7/h6-8H,1-5H2
• InChI Key： MXASJDNDNLHYAN-UHFFFAOYSA-N
• SMILES： N1CCC(C2COC2)C1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 0.1

Additional information on 3-(Oxetan-3-yl)pyrrolidine

Professional Introduction to 3-(Oxetan-3-yl)pyrrolidine (CAS No. 1273567-00-2)

3-(Oxetan-3-yl)pyrrolidine (CAS No. 1273567-00-2) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development, particularly in the synthesis of bioactive molecules and the exploration of novel pharmacological pathways.

The molecular structure of 3-(Oxetan-3-yl)pyrrolidine consists of a pyrrolidine ring linked to an oxetane moiety. The oxetane group, known for its strained three-membered ring, introduces a high degree of reactivity, making it a valuable scaffold for chemical modifications. This structural feature allows for the facile introduction of various functional groups, enabling the design of molecules with tailored biological activities.

In recent years, 3-(Oxetan-3-yl)pyrrolidine has been extensively studied for its role in medicinal chemistry. Researchers have leveraged its reactivity to develop novel intermediates for drug synthesis. For instance, the oxetane ring can undergo ring-opening reactions under specific conditions, facilitating the formation of new bonds and the introduction of pharmacophores. This versatility has made it a popular choice for designing compounds targeting various therapeutic areas.

The compound's potential in drug development is further highlighted by its incorporation into several research projects aimed at discovering new treatments for chronic diseases. Its ability to serve as a versatile building block has allowed scientists to explore diverse chemical spaces, leading to the identification of promising candidates for further clinical evaluation. The oxetane group's strained nature also contributes to unique electronic properties, which can be exploited in the design of molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying potential drug candidates derived from 3-(Oxetan-3-yl)pyrrolidine. Molecular modeling studies have demonstrated that this compound can be incorporated into libraries of diverse structures, facilitating high-throughput screening campaigns. These efforts have led to the discovery of several novel compounds with significant therapeutic potential.

The synthesis of 3-(Oxetan-3-yl)pyrrolidine itself is another area of active research. Chemists have developed multiple synthetic routes to access this compound with high yield and purity. These methods often involve catalytic processes that highlight the compound's reactivity and compatibility with various synthetic protocols. The availability of efficient synthetic routes has further spurred interest in exploring its applications in pharmaceutical research.

In conclusion, 3-(Oxetan-3-yl)pyrrolidine (CAS No. 1273567-00-2) represents a valuable asset in the chemical and pharmaceutical industries. Its unique structural features and reactivity make it an ideal candidate for drug discovery and development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing therapeutic interventions across multiple disease areas.